Cas no 1804381-58-5 (3-Bromo-2-chloro-6-cyanobenzoic acid)

• Product Name: 3-Bromo-2-chloro-6-cyanobenzoic acid
• CAS No: 1804381-58-5
• MF: C₈H₃BrClNO₂
• MW: 260.471920251846
• CID: 4946499
• Update Time: 2025-05-22

3-Bromo-2-chloro-6-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-cyanobenzoic acid

• Inchi： 1S/C8H3BrClNO2/c9-5-2-1-4(3-11)6(7(5)10)8(12)13/h1-2H,(H,12,13)
• InChI Key： GVQOUIZSMWHHRL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C(=O)O)C=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-2-chloro-6-cyanobenzoic acid

3-Bromo-2-chloro-6-cyanobenzoic Acid: A Comprehensive Overview

The compound 3-Bromo-2-chloro-6-cyanobenzoic acid (CAS No. 1804381-58-5) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, chlorine, and cyano groups at specific positions. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the importance of 3-Bromo-2-chloro-6-cyanobenzoic acid in the development of advanced materials, particularly in the field of organic electronics. Researchers have explored its potential as a building block for constructing functional materials with tailored electronic properties. For instance, the compound has been used in the synthesis of novel π-conjugated systems, which are essential for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. These findings underscore the versatility of this compound in contributing to cutting-edge technological advancements.

In addition to its role in materials science, 3-Bromo-2-chloro-6-cyanobenzoic acid has also garnered attention in medicinal chemistry. Its structure makes it an ideal candidate for exploring bioactive molecules with potential therapeutic applications. Recent research has focused on its ability to act as a precursor for synthesizing compounds with anti-inflammatory and anticancer properties. For example, derivatives of this compound have shown promising results in inhibiting key enzymes associated with chronic inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 3-Bromo-2-chloro-6-cyanobenzoic acid could serve as a valuable starting material for developing novel drug candidates.

The synthesis of 3-Bromo-2-chloro-6-cyanobenzoic acid involves a series of well-established organic reactions, including electrophilic substitution and nucleophilic aromatic substitution. The strategic placement of substituents on the aromatic ring is critical to achieving the desired properties of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation. These developments align with the growing emphasis on sustainable chemistry practices in the modern era.

From a physical properties standpoint, 3-Bromo-2-chloro-6-cyanobenzoic acid exhibits a high melting point due to its strong intermolecular hydrogen bonding network. This characteristic makes it suitable for applications requiring thermal stability, such as high-performance polymers and thermally resistant coatings. Furthermore, its solubility profile has been optimized through careful structural modifications, enhancing its utility in various chemical processes.

Looking ahead, the demand for 3-Bromo-2-chloro-6-cyanobenzoic acid is expected to grow significantly as researchers continue to uncover new applications across diverse industries. Its unique combination of chemical functionality and structural versatility positions it as a key player in the development of next-generation materials and pharmaceuticals. As technology advances and new research avenues emerge, this compound will undoubtedly play an increasingly important role in shaping the future of organic chemistry.